4-(2,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine
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Overview
Description
“4-(2,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine” is a compound belonging to the chemical class of thiazoles, which are heterocyclic compounds containing sulfur and nitrogen in the ring. These compounds are of significant interest due to their diverse biological activities and applications in chemical synthesis.
Synthesis Analysis
The synthesis of related 1,3,4-thiadiazole derivatives involves reactions starting from dichloro-benzaldehyde and thiosemicarbazide through addition and cyclization processes. These intermediates react with substituted salicylaldehyde to yield Schiff bases, characterized by techniques such as IR and NMR (H. Ling, 2007).
Molecular Structure Analysis
Molecular structure analysis of closely related compounds reveals that these molecules can crystallize in various systems, with their structures determined by X-ray diffraction methods. The distribution of electrostatic potential and intermolecular contacts play a crucial role in the stability and reactivity of these compounds (Gayathri B. H et al., 2019).
Chemical Reactions and Properties
Thiazoles and their derivatives undergo a variety of chemical reactions, including interactions with DNase I and 5-LO enzymes, demonstrating their potential for therapeutic applications. The inhibitory properties and interactions with catalytic residues of enzymes have been explored, showing the relevance of these compounds in developing neurodegenerative therapeutics with anti-inflammatory properties (A. Šmelcerović et al., 2019).
Physical Properties Analysis
The physical properties, such as crystal structure and vibrational frequencies, are analyzed through spectroscopic techniques and single-crystal X-ray diffraction. These studies reveal the crystallization system, space group, and molecular geometry, which are essential for understanding the compound's stability and reactivity (Nagaraju Kerru et al., 2019).
Chemical Properties Analysis
The chemical properties, including reactivity patterns and bond character, are deduced from spectral data and quantum chemical calculations. These analyses provide insights into the electron distribution, molecular orbitals, and potential applications of the compounds, such as nonlinear optical materials and antimicrobial agents (P. Channar et al., 2019).
Scientific Research Applications
Synthesis and Chemical Properties
Thiazole derivatives, including those with chlorophenyl groups, are valuable in synthesizing a wide range of heterocyclic compounds. These include pyrazolo-imidazoles, thiazoles, and various spiropyrans, indicating their utility in developing complex organic molecules. The unique reactivity of such compounds allows for mild reaction conditions, broadening their application in dye synthesis and other chemical transformations (Gomaa & Ali, 2020).
Environmental Impact and Toxicology
The environmental behavior and toxicological impacts of chlorophenyl compounds, particularly as herbicides like 2,4-D, are well-documented. These studies provide insights into the persistence, bioaccumulation potential, and ecotoxicological effects of such compounds in aquatic and terrestrial environments. Understanding these aspects is crucial for assessing the environmental safety and regulatory compliance of chemicals related to 4-(2,4-Dichlorophenyl)-5-methyl-1,3-thiazol-2-amine (Zuanazzi et al., 2020).
Future Directions
properties
IUPAC Name |
4-(2,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8Cl2N2S/c1-5-9(14-10(13)15-5)7-3-2-6(11)4-8(7)12/h2-4H,1H3,(H2,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUELLSJOIIXFPP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(S1)N)C2=C(C=C(C=C2)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8Cl2N2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40407554 |
Source
|
Record name | 4-(2,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40407554 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
188120-61-8 |
Source
|
Record name | 4-(2,4-dichlorophenyl)-5-methyl-1,3-thiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40407554 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 188120-61-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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